Cas no 2228398-16-9 (3-amino-3-(1H-indol-5-yl)cyclobutan-1-ol)

• Product Name: 3-amino-3-(1H-indol-5-yl)cyclobutan-1-ol
• CAS No: 2228398-16-9
• MF: C₁₂H₁₄N₂O
• MW: 202.252362728119
• CID: 6529387
• PubChem ID: 165880398
• Update Time: 2025-06-11

3-amino-3-(1H-indol-5-yl)cyclobutan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-amino-3-(1H-indol-5-yl)cyclobutan-1-ol
• EN300-1791024
• 2228398-16-9

• Inchi： 1S/C12H14N2O/c13-12(6-10(15)7-12)9-1-2-11-8(5-9)3-4-14-11/h1-5,10,14-15H,6-7,13H2
• InChI Key： NCKBIEOAPNRQFP-UHFFFAOYSA-N
• SMILES： OC1CC(C2C=CC3=C(C=CN3)C=2)(C1)N

Computed Properties

• Exact Mass: 202.110613074g/mol
• Monoisotopic Mass: 202.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 62Ų

Additional information on 3-amino-3-(1H-indol-5-yl)cyclobutan-1-ol

Introduction to 3-amino-3-(1H-indol-5-yl)cyclobutan-1-ol (CAS No. 2228398-16-9) and Its Emerging Applications in Chemical Biology

3-amino-3-(1H-indol-5-yl)cyclobutan-1-ol, identified by its unique Chemical Abstracts Service (CAS) number 2228398-16-9, is a structurally intriguing compound that has garnered significant attention in the field of chemical biology and drug discovery. This molecule, featuring a cyclobutane core substituted with an amino group and an indole moiety, presents a promising scaffold for the development of novel bioactive agents. The combination of these structural elements not only enhances its molecular complexity but also opens up diverse possibilities for interaction with biological targets, making it a subject of intense research interest.

The indole moiety, a well-known pharmacophore in medicinal chemistry, is associated with a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. Its presence in 3-amino-3-(1H-indol-5-yl)cyclobutan-1-ol suggests potential therapeutic applications, particularly in the context of modulating signaling pathways and enzyme activities. Furthermore, the cyclobutane ring introduces rigidity to the molecule, which can be advantageous in optimizing binding affinity and selectivity against specific biological targets.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the structural and functional properties of 3-amino-3-(1H-indol-5-yl)cyclobutan-1-ol with greater precision. These studies have highlighted its potential as a scaffold for designing small-molecule inhibitors targeting protein-protein interactions and kinases. For instance, computational simulations have suggested that this compound may interact with the ATP-binding pockets of certain kinases, thereby inhibiting their activity. Such findings align with the growing emphasis on structure-based drug design approaches to develop more effective and selective therapeutic agents.

In parallel, experimental investigations have begun to unravel the pharmacological profile of 3-amino-3-(1H-indol-5-yl)cyclobutan-1-ol. Initial in vitro studies have demonstrated its ability to modulate the activity of enzymes involved in inflammatory pathways. Specifically, researchers have observed significant inhibition of lipoxygenase enzymes, which are key players in the production of pro-inflammatory mediators. This observation underscores the compound's potential as a lead candidate for developing anti-inflammatory drugs.

The synthesis of 3-amino-3-(1H-indol-5-yl)cyclobutan-1-ol presents an intriguing challenge due to its complex architecture. Traditional synthetic routes often involve multi-step processes that require careful optimization to ensure high yield and purity. However, recent innovations in synthetic methodologies have made it possible to access this compound more efficiently. For example, transition-metal-catalyzed cross-coupling reactions have been employed to construct the cyclobutane ring fused with the indole moiety. These advances not only streamline the synthesis but also pave the way for further derivatization and structural modifications.

One particularly exciting aspect of 3-amino-3-(1H-indol-5-yl)cyclobutan-1-ol is its potential as a tool for exploring new therapeutic strategies against neurological disorders. The indole scaffold is known to interact with serotonin receptors, which are implicated in conditions such as depression and anxiety disorders. Preliminary studies suggest that derivatives of this compound may exhibit serotonergic activity without causing the side effects associated with traditional serotonin reuptake inhibitors (SSRIs). This possibility has spurred interest in developing next-generation serotonin modulators based on this scaffold.

The role of 3-amino-3-(1H-indol-5-yl)cyclobutan-1-ol in drug discovery is further enhanced by its compatibility with various functionalization strategies. Researchers can easily introduce additional substituents at strategic positions within the molecule to fine-tune its pharmacological properties. This flexibility makes it an attractive scaffold for high-throughput screening campaigns aimed at identifying novel bioactive compounds. Moreover, its structural features allow for easy derivatization into prodrugs or analogs with improved pharmacokinetic profiles.

As our understanding of biological systems continues to evolve, so does the demand for innovative chemical tools to study these systems at a molecular level. 3-amino-3-(1H-indol-5-y)cyclobutan - 1 - ol (CAS No. 2228398 - 16 - 9) stands out as one such tool due to its unique structural features and versatile biological activities. By leveraging cutting-edge technologies in synthetic chemistry and computational biology, researchers are poised to unlock new therapeutic possibilities derived from this remarkable compound.

In conclusion, 3-amino - 3 - ( 1 H - ind ol - 5 - yl ) cyc lob u tan - 1 - ol represents a significant advancement in medicinal chemistry and chemical biology. Its complex architecture, combined with its promising biological activities, positions it as a valuable candidate for further exploration in drug discovery efforts aimed at addressing various human diseases. As research continues to progress, 2228398 - 16 - 9 will undoubtedly play a pivotal role in shaping the future of therapeutic development.